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Compound of Interest

Compound Name: Jagged-1 (188-204)

Cat. No.: B15616517

Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the solubility and preparation of the Jagged-1 (188-
204) peptide, a key modulator of the Notch signaling pathway.

The Jagged-1 (188-204) peptide is a fragment of the larger Jagged-1 (JAG-1) protein that acts

as a Notch agonist.[1][2] As a ligand in the highly conserved Notch signaling pathway, JAG-1

plays a crucial role in determining cell fate during development and in various physiological and

pathological processes in adults.[3][4] This peptide fragment, corresponding to a highly

conserved region of the DSL (Delta/Serrate/Lag-2) domain, is sufficient to activate Notch

signaling.[2][5] Its involvement in cancer biology, including tumor growth and metastasis, has

made it a significant target for therapeutic research.[3][5]

I. Quantitative Solubility Data
The solubility of the lyophilized Jagged-1 (188-204) peptide is critical for its effective use in

experimental settings. The following table summarizes the solubility of the peptide in various

solvents. It is important to note that for aqueous solutions, sonication may be required to

achieve complete dissolution.[6][7]
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Solvent Concentration Remarks Source

Dimethyl Sulfoxide

(DMSO)

Up to 100 mg/mL

(47.4 mM)

Fresh, moisture-free

DMSO is

recommended as

absorbed moisture

can reduce solubility.

[1]

Selleck Chemicals[1]

Dimethyl Sulfoxide

(DMSO)
< 1 mg/mL Analytical grade GenScript[8]

Water 50 mg/mL (22.51 mM)
Ultrasonic treatment is

recommended.
MedChemExpress[7]

Water 45 mg/mL (20.26 mM)
Sonication is

recommended.
TargetMol[6]

Water 0.5 - 1 mg/mL
Use distilled or higher

quality water.
Anaspec[9]

Ethanol Insoluble - Selleck Chemicals[1]

II. Experimental Protocols
Accurate preparation of peptide solutions is paramount for reproducible experimental results.

Below are detailed protocols for the reconstitution and preparation of Jagged-1 (188-204)
peptide for both in vitro and in vivo applications.

A. Protocol for Reconstitution of Lyophilized Peptide
Pre-equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 20 minutes. This prevents condensation from forming inside the vial

upon opening.

Solvent Addition: Based on the desired stock concentration and the solubility data provided

in the table above, carefully add the appropriate volume of the chosen solvent (e.g., sterile

DMSO or water) to the vial.
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Dissolution: Gently vortex or swirl the vial to dissolve the peptide. For aqueous solutions, if

the peptide does not fully dissolve, brief sonication in a water bath sonicator is

recommended.[6][9] Visually inspect the solution to ensure it is clear and free of particulates.

B. Protocol for Preparation of In Vitro Stock Solutions
(DMSO)
This protocol is suitable for preparing a high-concentration stock solution for use in cell culture

experiments.

Reconstitute: Following the "Protocol for Reconstitution of Lyophilized Peptide," dissolve the

Jagged-1 (188-204) peptide in high-quality, anhydrous DMSO to a final concentration of 10-

50 mM. For example, to prepare a 50 mM stock solution from 1 mg of peptide (Molecular

Weight: ~2107.4 g/mol ), add approximately 9.5 µL of DMSO.

Aliquot: To avoid repeated freeze-thaw cycles, which can degrade the peptide, aliquot the

stock solution into smaller, single-use volumes (e.g., 5-10 µL) in sterile, low-protein-binding

microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 1 year).[1]

C. Protocol for Preparation of In Vivo Formulation
This protocol, adapted from supplier recommendations, provides a method for preparing a

formulation suitable for administration in animal models.[1]

Initial Dissolution: Prepare a high-concentration stock solution of Jagged-1 (188-204) in
DMSO (e.g., 100 mg/mL). Ensure the solution is clear.

Vehicle Preparation: In a sterile tube, combine the following components in the specified

order, mixing thoroughly after each addition:

40% PEG300

5% Tween 80
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Final Formulation: To prepare a 1 mL working solution at a final concentration of 5 mg/mL,

add 50 µL of the 100 mg/mL DMSO stock solution to 400 µL of PEG300. Mix until the

solution is clear. Add 50 µL of Tween 80 and mix again until clear. Finally, add 500 µL of

sterile ddH₂O to bring the total volume to 1 mL.

Immediate Use: This mixed solution should be used immediately for optimal results.[1]

III. Visualizations
A. Jagged-1 Signaling Pathway
The following diagram illustrates the canonical Notch signaling pathway initiated by the binding

of Jagged-1 to a Notch receptor.
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Canonical Notch signaling pathway activation by Jagged-1.

B. Experimental Workflow for Jagged-1 (188-204)
Peptide Preparation
This diagram outlines the general workflow for preparing the Jagged-1 (188-204) peptide for

experimental use.
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Workflow for preparing Jagged-1 (188-204) peptide solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616517?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

